Cas no 31915-73-8 (rac-benzyl (3R,4R)-3-azido-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-benzyl (3R,4R)-3-azido-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 31915-73-8
• MF: C₁₂H₁₄N₄O₃
• MW: 262.264562129974
• CID: 5653353
• PubChem ID: 57970176
• Update Time: 2025-07-21

rac-benzyl (3R,4R)-3-azido-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TRANS-BENZYL 3-AZIDO-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE
• rac-benzyl (3R,4R)-3-azido-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C12H14N4O3/c13-15-14-10-6-16(7-11(10)17)12(18)19-8-9-4-2-1-3-5-9/h1-5,10-11,17H,6-8H2/t10-,11-/m0/s1
• InChI Key： RIMVJYHSULPFSY-QWRGUYRKSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C[C@H](O)[C@@H](N=[N+]=[N-])C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on rac-benzyl (3R,4R)-3-azido-4-hydroxypyrrolidine-1-carboxylate

Comprehensive Overview of rac-benzyl (3R,4R)-3-azido-4-hydroxypyrrolidine-1-carboxylate (CAS No. 31915-73-8)

The compound rac-benzyl (3R,4R)-3-azido-4-hydroxypyrrolidine-1-carboxylate (CAS No. 31915-73-8) is a chiral pyrrolidine derivative that has garnered significant attention in the field of organic synthesis and medicinal chemistry. Its unique structural features, including the azido and hydroxyl functional groups, make it a versatile intermediate for the preparation of bioactive molecules. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antiviral agents.

One of the most intriguing aspects of rac-benzyl (3R,4R)-3-azido-4-hydroxypyrrolidine-1-carboxylate is its stereochemistry. The (3R,4R) configuration plays a critical role in its biological activity and interactions with target proteins. This has led to a surge in studies exploring its use in asymmetric synthesis and as a building block for complex natural products. The compound's benzyl carboxylate moiety further enhances its utility by providing a protective group that can be selectively removed under mild conditions, a feature highly valued in multi-step synthetic routes.

In recent years, the demand for chiral pyrrolidine derivatives like rac-benzyl (3R,4R)-3-azido-4-hydroxypyrrolidine-1-carboxylate has grown exponentially, driven by the pharmaceutical industry's focus on precision medicine. The compound's ability to serve as a precursor for protease inhibitors and glycosidase inhibitors has made it a hot topic in academic and industrial research. Additionally, its compatibility with click chemistry reactions, owing to the azido group, has opened new avenues for bioconjugation and material science applications.

The synthesis of rac-benzyl (3R,4R)-3-azido-4-hydroxypyrrolidine-1-carboxylate typically involves multi-step procedures starting from readily available pyrrolidine precursors. Key steps include the introduction of the azido group via nucleophilic substitution and the protection of the hydroxyl group to prevent unwanted side reactions. Recent advancements in catalytic methods have improved the efficiency of these transformations, reducing the overall cost and environmental impact of production. These developments align with the growing emphasis on green chemistry and sustainable manufacturing practices.

From a safety and handling perspective, rac-benzyl (3R,4R)-3-azido-4-hydroxypyrrolidine-1-carboxylate requires standard laboratory precautions. While the azido group is known for its reactivity, proper storage conditions—such as keeping the compound in a cool, dry place away from light—can mitigate potential risks. Researchers are advised to consult material safety data sheets (MSDS) and follow institutional guidelines when working with this compound. Its stability under various conditions has been well-documented, making it a reliable choice for long-term projects.

The future prospects for rac-benzyl (3R,4R)-3-azido-4-hydroxypyrrolidine-1-carboxylate are promising, particularly in the context of drug delivery systems and biomaterial engineering. Its compatibility with biocompatible polymers and nanoparticles has sparked interest in its use for targeted therapy applications. Furthermore, the compound's role in the synthesis of peptide mimetics and small molecule therapeutics continues to expand, driven by the need for novel treatments for diseases such as cancer and infectious disorders.

In conclusion, rac-benzyl (3R,4R)-3-azido-4-hydroxypyrrolidine-1-carboxylate (CAS No. 31915-73-8) represents a valuable tool for modern chemical research. Its diverse applications, from medicinal chemistry to materials science, underscore its importance in advancing scientific knowledge and technological innovation. As research into its properties and potential uses continues, this compound is poised to remain a focal point in the quest for new and improved therapeutic agents and functional materials.